Cas no 1256481-05-6 (1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone
• CAS No: 1256481-05-6
• MF: C₉H₅F₅O₂
• MW: 240.126820325851
• MDL: MFCD11556177
• CID: 5187611
• Update Time: 2026-03-05

1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone
• 1-(3,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethan-1-one
• 1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone

• MDL： MFCD11556177
• Inchi： 1S/C9H5F5O2/c1-16-7-5(10)2-4(3-6(7)11)8(15)9(12,13)14/h2-3H,1H3
• InChI Key： PQJGWZNFCVNEAQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(C(F)(F)F)=O)C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 256.0±35.0 °C at 760 mmHg
• Flash Point: 105.5±20.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone

1-(3,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone: A Comprehensive Overview

1-(3,5-Difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone, also known by its CAS number 1256481-05-6, is a highly fluorinated aromatic ketone that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl ketone group with a fluorinated aromatic ring substituted with a methoxy group. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties, including high thermal stability, low surface energy, and strong electron-withdrawing effects.

The synthesis of 1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as Friedel-Crafts acylation and subsequent fluorination steps. The use of transition metal catalysts has further enhanced the yield and purity of the product, making it more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in several areas. Its electron-withdrawing properties make it an ideal candidate for use in advanced materials such as high-performance polymers and coatings. Additionally, it has been explored as a precursor for the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific protein interactions. Recent studies have highlighted its potential as a building block for constructing complex molecular architectures with tailored functionalities.

The chemical stability of 1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone under various environmental conditions has been extensively investigated. Research indicates that it exhibits remarkable resistance to oxidative degradation and hydrolysis, which are critical attributes for its use in long-lasting materials and formulations. Furthermore, its low surface energy makes it suitable for applications requiring water repellency or anti-fouling properties.

From an environmental perspective, the ecological impact of this compound has been a topic of recent research. Studies suggest that while it is not inherently toxic to aquatic life at concentrations typically encountered in industrial settings, further investigations are needed to fully understand its long-term effects on ecosystems. Regulatory bodies are increasingly emphasizing the need for sustainable practices in the production and disposal of such compounds to minimize their environmental footprint.

In conclusion, 1-(3,5-difluoro-4-methoxyphenyl)-2,2,2-trifluoroethanone (CAS No. 1256481-05-6) represents a versatile and innovative chemical entity with a wide range of potential applications across multiple industries. Ongoing research continues to uncover new insights into its properties and uses, underscoring its importance as a valuable tool in modern chemistry.